
Literature review on "Dioctyldecyl isophorone
diisocyanate" and its derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Dioctyldecyl isophorone

diisocyanate

Cat. No.: B573659 Get Quote

An In-depth Technical Guide to Dioctyldecyl Isophorone Diisocyanate and its Derivatives

Introduction
Isophorone diisocyanate (IPDI) is a versatile aliphatic diisocyanate used in the synthesis of a

wide range of polyurethane-based materials.[1] Its unique asymmetrical structure, with two

isocyanate groups of differing reactivity, allows for selective reactions and the creation of

polymers with specific properties.[2] This guide provides a detailed overview of a specific

derivative, Dioctyldecyl isophorone diisocyanate, and explores the broader context of IPDI

chemistry. It is intended for researchers, scientists, and professionals in drug development and

material science who are interested in the applications and synthesis of isocyanate-based

compounds.

Dioctyldecyl Isophorone Diisocyanate: A Detailed
Profile
Dioctyldecyl isophorone diisocyanate, more formally known as 2-octyldecyl N-[[1,3,3-

trimethyl-5-(2-octyldecoxycarbonylamino)cyclohexyl]methyl]carbamate, is a derivative of IPDI.

[3] The common name suggests a diisocyanate, but the IUPAC name clarifies that it is a

urethane, formed by the reaction of the two isocyanate groups of IPDI with a long-chain

alcohol, 2-octyldecanol.
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Physicochemical Properties
Quantitative data for Dioctyldecyl isophorone diisocyanate and its parent compound, IPDI,

are summarized in the tables below for easy comparison.

Table 1: Physicochemical Properties of Dioctyldecyl Isophorone Diisocyanate

Property Value Source

IUPAC Name

2-octyldecyl N-[[1,3,3-trimethyl-

5-(2-

octyldecoxycarbonylamino)cycl

ohexyl]methyl]carbamate

[3]

CAS Number 185529-25-3 [3]

Molecular Formula C48H94N2O4 [3][4][5]

Molecular Weight 763.3 g/mol [3]

Synonyms
Dioctyldecyl IPDI, Monoderm

U-18
[3]

Table 2: Physicochemical Properties of Isophorone Diisocyanate (IPDI)
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Property Value Source

IUPAC Name

5-isocyanato-1-

(isocyanatomethyl)-1,3,3-

trimethylcyclohexane

[1]

CAS Number 4098-71-9 [1]

Molecular Formula C12H18N2O2 [1]

Molar Mass 222.3 g/mol [1]

Appearance
Colorless to slightly yellow

liquid
[1][6]

Density 1.062 g/cm³ at 20 °C [1]

Melting Point -60 °C [1]

Boiling Point 158 °C at 1.33 kPa [1]

Flash Point 155 °C [1]

Dynamic Viscosity 15 mPa.s at 20°C [7][8]

Synthesis and Reactions
Synthesis of Isophorone Diisocyanate (IPDI)
The industrial synthesis of IPDI is a multi-step process that begins with the condensation of

acetone to form isophorone. The isophorone is then converted to isophorone diamine, which is

subsequently reacted with phosgene (phosgenation) to yield IPDI.[9]
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Caption: Synthesis pathway of Isophorone Diisocyanate (IPDI) from acetone.

Synthesis of Dioctyldecyl Isophorone Diisocyanate
The formation of Dioctyldecyl isophorone diisocyanate involves the reaction of IPDI with two

equivalents of 2-octyldecanol. This is a typical urethane-forming reaction where the hydroxyl

groups of the alcohol react with the isocyanate groups of IPDI.
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Reactants
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Caption: Reaction scheme for the synthesis of Dioctyldecyl isophorone diisocyanate.

Experimental Protocol: General Synthesis of
Polyurethanes from IPDI and Diols
While a specific protocol for Dioctyldecyl isophorone diisocyanate is not readily available in

the literature, a general procedure for the synthesis of polyurethanes from IPDI and diols can

be adapted. The following is a representative protocol based on the synthesis of IPDI-based

polyurethanes.[10][11]

Materials: Isophorone diisocyanate (IPDI), a diol (in this case, 2-octyldecanol), a suitable

solvent (e.g., dimethylacetamide), and a catalyst (e.g., di-n-butyltin dilaurate).

Procedure:

A solution of the diol in the solvent is prepared in a reaction vessel.

A solution of IPDI in the same solvent is added to the diol solution.

A few drops of the catalyst are added to the reaction mixture.

The mixture is heated (e.g., to 70°C) and stirred for a specified period (e.g., 20 hours).

The resulting polymer is precipitated by pouring the reaction mixture into a non-solvent like

water.
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The precipitate is collected, washed (e.g., with methanol), and dried under vacuum.

Reactivity and Derivatives
A key feature of IPDI is the different reactivity of its two isocyanate groups. The secondary

isocyanate group is more reactive than the primary one.[2] This differential reactivity is

advantageous in producing prepolymers with low viscosity and a narrow molecular weight

distribution.[2]

The versatility of IPDI allows for the synthesis of a wide array of derivatives. By reacting IPDI

with different polyols, polyamines, or other nucleophiles, polyurethanes and other polymers

with tailored properties can be obtained. For example, IPDI is used to create polyurethanes

with photoactive chromophores in the polymer backbone.[10][11] These materials have

potential applications in non-linear optics and optical data storage.[10]
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Caption: General reaction pathways for the formation of IPDI-based polymers.

Applications
Aliphatic diisocyanates like IPDI are primarily used in special applications where resistance to

abrasion and degradation from ultraviolet light is crucial.[1] This makes them suitable for

enamel coatings, particularly for exterior applications such as on aircraft.[1] The derivatives of

IPDI, including Dioctyldecyl isophorone diisocyanate, likely find use in specialized coatings,

elastomers, and other high-performance materials where the long alkyl chains can impart

properties such as hydrophobicity, flexibility, and improved solubility in non-polar media.

Conclusion
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Dioctyldecyl isophorone diisocyanate is a specific urethane derivative of the widely used

aliphatic diisocyanate, IPDI. Its long-chain alkyl groups suggest applications in areas requiring

modified surface properties or compatibility with non-polar environments. The synthesis of this

and other IPDI derivatives is based on well-established urethane chemistry, offering a versatile

platform for the development of new materials with tailored properties for a range of scientific

and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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